Cas no 76202-23-8 (Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI))

• Product Name: Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI)
• CAS No: 76202-23-8
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 579443
• PubChem ID: 156675
• Update Time: 2025-04-19

Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Ibogamine-18-carboxylicacid, 13-hydroxy-, methyl ester (9CI)
• Ibogamine-18-carboxylic acid, 13-hydroxy-, methyl ester
• 13-Hydroxy-ibogamine-18-carboxylic acid methyl ester
• DTXSID20997549
• 76202-23-8
• methyl 13-hydroxyibogamine-18-carboxylate

• Inchi： 1S/C21H26N2O3/c1-3-13-8-12-10-21(20(25)26-2)18-16(6-7-23(11-12)19(13)21)15-5-4-14(24)9-17(15)22-18/h4-5,9,12-13,19,22,24H,3,6-8,10-11H2,1-2H3/t12-,13+,19+,21-/m1/s1
• InChI Key： GFEUNVMURRUASI-YDBSYXHISA-N
• SMILES： O(C)C([C@]12C3=C(C4C=CC(=CC=4N3)O)CCN3C[C@H](C[C@H](CC)[C@H]31)C2)=O

Computed Properties

• Exact Mass: 354.19434270g/mol
• Monoisotopic Mass: 354.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.06 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids